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Compound of Interest

Compound Name: Laccaic acid A

Cat. No.: B1674212 Get Quote

Application Note: Preparation of Laccaic Acid A
Stock Solution
Introduction

Laccaic acid A is a naturally occurring anthraquinone derivative and the major component of

lac dye, extracted from the resin of the lac insect, Kerria lacca.[1][2] It is a polyhydroxy

anthraquinone that has garnered significant interest in biochemical and pharmacological

research.[2] Notable biological activities include the inhibition of DNA methyltransferase 1

(DNMT1), a key enzyme in epigenetic regulation, as well as antioxidant and anti-inflammatory

properties.[2][3][4][5] Given its potential applications in various research fields, from natural

dyes to pharmaceuticals, the accurate and consistent preparation of experimental solutions is

critical for obtaining reproducible results.[4]

This document provides a detailed protocol for the preparation of a stock solution of Laccaic
acid A for use in scientific research. Due to its limited solubility in water, the primary

recommended solvent for creating a concentrated stock solution is dimethyl sulfoxide (DMSO).

An alternative method using a basic aqueous solution is also described.

Data Presentation: Properties of Laccaic Acid A
The following table summarizes the key physical and chemical properties of Laccaic acid A.
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Property Value Reference

Molecular Formula C₂₆H₁₉NO₁₂ [1][2][3]

Molecular Weight 537.43 g/mol [1][2][3]

Appearance Red to dark red powder [4]

Solubility (at 20°C) Water: 0.0335% [6]

95% Ethanol: 0.916% [6]

DMSO: Slightly soluble [7][8]

Aqueous Base: Soluble [6][7][8][9]

Storage (Powder) -20°C for up to 3 years [5][7][8]

Storage (In Solvent) -80°C for up to 1 year [5]

CAS Number 15979-35-8 [1][2][3]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Laccaic acid A in DMSO.

This concentration is a common starting point for subsequent dilutions into aqueous media for

cell-based assays or other experiments.

Materials:

Laccaic acid A powder (MW: 537.43 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Laccaic_acid
https://www.benchchem.com/product/b1674212
https://pubchem.ncbi.nlm.nih.gov/compound/5491415
https://en.wikipedia.org/wiki/Laccaic_acid
https://www.benchchem.com/product/b1674212
https://pubchem.ncbi.nlm.nih.gov/compound/5491415
https://www.chemimpex.com/products/38623
https://www.chembk.com/en/chem/LACCAIC%20ACID
https://www.chembk.com/en/chem/LACCAIC%20ACID
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9699012.htm
https://www.formulationbio.com/laccaic-acid-item-2620.html
https://www.chembk.com/en/chem/LACCAIC%20ACID
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9699012.htm
https://www.formulationbio.com/laccaic-acid-item-2620.html
https://patents.google.com/patent/CN103013156A/en
https://www.targetmol.com/compound/laccaic%20acid%20a
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9699012.htm
https://www.formulationbio.com/laccaic-acid-item-2620.html
https://www.targetmol.com/compound/laccaic%20acid%20a
https://en.wikipedia.org/wiki/Laccaic_acid
https://www.benchchem.com/product/b1674212
https://pubchem.ncbi.nlm.nih.gov/compound/5491415
https://www.benchchem.com/product/b1674212?utm_src=pdf-body
https://www.benchchem.com/product/b1674212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Optional: Water bath or sonicator

Procedure:

Pre-weighing Preparation: Before starting, ensure all equipment is clean and dry. Allow the

Laccaic acid A powder container to equilibrate to room temperature before opening to

prevent moisture condensation.

Calculating Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the

required mass of Laccaic acid A:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 537.43 g/mol x 1000 mg/g = 5.37 mg

Weighing Laccaic Acid A: Carefully weigh out 5.37 mg of Laccaic acid A powder using an

analytical balance and transfer it into a sterile microcentrifuge tube or amber vial.

Adding Solvent: Add 1 mL of high-purity DMSO to the tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. Laccaic acid A is a dark red powder, and the resulting solution should be a

clear, deeply colored liquid.

Aiding Solubilization (Optional): If the compound does not dissolve completely, gentle

warming in a water bath (37°C) for 5-10 minutes or brief sonication can be used to aid

dissolution. Visually inspect the solution to ensure no solid particles remain.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots in tightly sealed tubes at -80°C for long-term stability (up to

one year).[5]

Alternative Protocol: Preparation in a Basic Solution

For experiments where DMSO is not suitable, a stock solution can be prepared in a mild basic

solution, such as 0.1 M Sodium Carbonate (Na₂CO₃) or dilute NaOH, where Laccaic acid A is
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more soluble.[2][6][9] Researchers should note that the pH of the final experimental medium

will be affected and must be adjusted and controlled for.

Safety and Handling Precautions
Researchers must adhere to standard laboratory safety practices when handling Laccaic acid
A.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves, and a lab coat.[10][11]

Ventilation: Handle the powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.[10]

Contact: Avoid direct contact with skin and eyes.[10] In case of contact, wash the affected

area thoroughly with water.[11]

Disposal: Dispose of the chemical and any contaminated materials in accordance with local,

state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1674212?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674212?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Laccaic acid - Wikipedia [en.wikipedia.org]

2. Laccaic Acid A [benchchem.com]

3. laccaic acid A | C26H19NO12 | CID 5491415 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chemimpex.com [chemimpex.com]

5. Laccaic acid A | TargetMol [targetmol.com]

6. LACCAIC ACID [chembk.com]

7. LACCAIC ACID | 60687-93-6 [chemicalbook.com]

8. LACCAIC ACID - CD Formulation [formulationbio.com]

9. CN103013156A - Method for extracting laccaic acid - Google Patents
[patents.google.com]

10. LACCAIC ACID A - Safety Data Sheet [chemicalbook.com]

11. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [How to prepare a stock solution of Laccaic acid A for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674212#how-to-prepare-a-stock-solution-of-laccaic-
acid-a-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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